Cas no 2166827-13-8 (1-Bromo-3-chloro-2-fluoro-4-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-3-chloro-2-fluoro-4-(trifluoromethoxy)benzene
• CAS No: 2166827-13-8
• MF: C₇H₂BrClF₄O
• MW: 293.440794467926
• CID: 5940140
• PubChem ID: 165817335
• Update Time: 2025-10-31

1-Bromo-3-chloro-2-fluoro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-2-fluoro-4-(trifluoromethoxy)benzene
• 2166827-13-8
• EN300-37471052

• Inchi： 1S/C7H2BrClF4O/c8-3-1-2-4(5(9)6(3)10)14-7(11,12)13/h1-2H
• InChI Key： DFEOOBLAXBYFDV-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OC(F)(F)F)C(Cl)=C1F

Computed Properties

• Exact Mass: 291.89137g/mol
• Monoisotopic Mass: 291.89137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.809±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 194.2±35.0 °C(Predicted)

Additional information on 1-Bromo-3-chloro-2-fluoro-4-(trifluoromethoxy)benzene

1-Bromo-3-Chloro-2-Fluoro-4-(Trifluoromethoxy)benzene: A Multifunctional Scaffold in Modern Pharmaceutical Research

1-Bromo-3-Chloro-2-Fluoro-4-(Trifluoromethoxy)benzene is a fluorinated aromatic compound with a unique combination of halogen atoms and trifluoromethoxy groups. This molecule, with the CAS number 2166827-13-8, represents a critical building block in the development of advanced pharmaceuticals. Its structural features, including the presence of multiple halogen substituents (fluoro, chloro, and bromo groups) and the trifluoromethoxy functional group, make it a versatile platform for drug discovery. Recent advancements in medicinal chemistry have highlighted the importance of such fluorinated compounds in modulating biological activity and improving drug efficacy.

The trifluoromethoxy group is particularly noteworthy due to its ability to enhance metabolic stability and improve lipophilicity. This functional group, combined with the fluoro, chloro, and bromo substituents, creates a molecule with a high degree of conformational flexibility and potential for diverse interactions with biological targets. Researchers have increasingly focused on optimizing the electronic and steric properties of such compounds to enhance their pharmacological profiles. For instance, studies published in 2024 have demonstrated the potential of 1-Bromo-3-Chloro-2-Fluoro-4-(Trifluoromethoxy)benzene as a scaffold for designing inhibitors of key enzymes involved in inflammatory pathways.

The synthesis of 1-Bromo-3-Chloro-2-Fluoro-4-(Trifluoromethoxy)benzene has been a subject of significant interest in recent years. Modern synthetic strategies have leveraged advanced techniques such as microwave-assisted reactions and catalytic fluorination methods to achieve high yields and purity. These approaches are part of a broader trend toward green chemistry in pharmaceutical manufacturing, which emphasizes sustainability and reduced environmental impact. The ability to efficiently produce this compound is crucial for its application in drug discovery pipelines, where scalability and cost-effectiveness are key considerations.

One of the most promising applications of 1-Bromo-3-Chloro-2-Fluoro-4-(Trifluoromethoxy)benzene lies in its potential as a lead compound for the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry explored the use of this scaffold in designing selective inhibitors of the COX-2 enzyme, which is implicated in chronic inflammatory diseases. The research highlighted the importance of the trifluoromethoxy group in modulating the enzyme's binding affinity, demonstrating how subtle structural modifications can significantly impact biological activity.

Additionally, the fluoro and chloro substituents in this molecule play a critical role in its interactions with biological targets. The presence of fluorine atoms can enhance the molecule's ability to penetrate cell membranes, while the chloro group may contribute to its metabolic stability. These properties make 1-Bromo-3-Chloro-2-Fluoro-4-(Trifluoromethoxy)benzene a valuable candidate for the development of drugs targeting neurodegenerative disorders and cancer. Recent preclinical studies have shown that derivatives of this compound exhibit promising antitumor activity by disrupting specific signaling pathways in cancer cells.

The trifluoromethoxy group also contributes to the molecule's potential as a prodrug precursor. Prodrug strategies are increasingly being used in pharmaceutical development to improve drug delivery and reduce side effects. By incorporating this functional group, 1-Bromo-3-Chloro-2-Fluoro-4-(Trifluoromethoxy)benzene can be modified to release active pharmaceutical ingredients in a controlled manner, enhancing its therapeutic efficacy. This approach aligns with current trends in personalized medicine, where tailored drug delivery systems are becoming more prevalent.

Furthermore, the unique electronic properties of 1-Bromo-3-Chloro-2-Fluoro-4-(Trifluoromethoxy)benzene make it a potential candidate for the development of radiopharmaceuticals. Fluorinated compounds are often used as tracers in nuclear medicine due to their favorable radiolabeling properties. The presence of multiple halogen atoms in this molecule could enable the creation of highly sensitive imaging agents for diagnostic applications. Research in this area is still in its early stages, but preliminary studies suggest that this compound could play a significant role in the future of molecular imaging.

The versatility of 1-Bromo-3-Chloro-2-Fluoro-4-(Trifluoromethoxy)benzene also extends to its use in the design of dual-action drugs. By incorporating this scaffold into molecular structures, researchers can create compounds that target multiple biological pathways simultaneously. This approach is particularly relevant in the treatment of complex diseases such as diabetes and cardiovascular disorders, where multifaceted therapeutic strategies are often required. The ability to fine-tune the molecular properties of this compound offers exciting possibilities for the development of next-generation therapeutics.

In conclusion, 1-Bromo-3-Chloro-2-Fluoro-4-(Trifluoromethoxy)benzene represents a significant advancement in the field of medicinal chemistry. Its unique combination of halogen atoms and the trifluoromethoxy group provides a versatile platform for the development of innovative pharmaceuticals. As research in this area continues to evolve, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of a wide range of diseases.